Cas no 2137433-05-5 (3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel-)

• Product Name: 3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel-
• CAS No: 2137433-05-5
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 5276705
• Update Time: 2025-07-09

3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel-

• Inchi： 1S/C10H20N2O3S/c1-8-5-12(6-9(8)4-11)16(13,14)10-2-3-15-7-10/h8-10H,2-7,11H2,1H3/t8-,9-,10?/m1/s1
• InChI Key： IBFSDBJAYVKKHS-MGRQHWMJSA-N
• SMILES： N1(S(C2CCOC2)(=O)=O)C[C@@H](C)[C@H](CN)C1

Additional information on 3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel-

Compound CAS No. 2137433-05-5: 3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel-

Compound CAS No. 2137433-05-5, also known as 3-Pyrrolidinemethanamine, 4-methyl-1-[(tetrahydro-3-furanyl)sulfonyl]-, (3R,4S)-rel-, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The structure of this compound is characterized by a pyrrolidine ring substituted with a methyl group and a sulfonamide group attached to a tetrahydrofuran moiety. The stereochemistry at the (3R,4S) configuration suggests that this compound may exhibit specific pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug design, particularly in the development of kinase inhibitors and protease inhibitors. The pyrrolidine ring in this compound contributes to its ability to form hydrogen bonds, which is crucial for interactions with biological targets. Additionally, the tetrahydrofuran group enhances solubility and bioavailability, making this compound a promising candidate for further exploration in therapeutic applications.

The synthesis of CAS No. 2137433-05-5 involves a multi-step process that includes the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the sulfonamide group via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements for preclinical testing.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This suggests that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the stereochemistry of this compound plays a critical role in its biological activity. The (3R,4S) configuration ensures proper alignment of functional groups for optimal interaction with target enzymes. This stereochemical specificity is a key factor in drug design and highlights the importance of chiral synthesis techniques in modern medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound for various biological targets. Molecular docking studies have revealed that it exhibits strong binding to several protein targets, including those implicated in cancer and neurodegenerative diseases. These findings underscore its potential as a lead compound for drug discovery efforts.

The development of CAS No. 2137433-05-5 has also been supported by extensive pharmacokinetic studies. Preclinical data indicate that this compound has favorable absorption profiles and low toxicity levels, making it suitable for further testing in animal models. These studies are essential for evaluating its potential as a therapeutic agent and informing subsequent clinical trials.

In conclusion, CAS No. 2137433-05-5 represents a significant advancement in the field of medicinal chemistry due to its unique structure and promising biological activity. With ongoing research focusing on its optimization and application as a therapeutic agent, this compound holds great potential for addressing unmet medical needs in various disease areas.